Cas no 1805356-54-0 (Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805356-54-0
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4858641
• Update Time: 2025-07-25

Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-5(15)2-4-3-14-8(9(12)13)7(11)6(4)10/h3,9H,2H2,1H3
• InChI Key： UBZVALDSQJBUEV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=NC=C1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate

Comprehensive Overview of Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805356-54-0)

Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805356-54-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and halogenated substituents, has garnered attention for its potential in drug discovery and material science. Researchers often search for synthesis methods, biological activity, and industrial applications of this molecule, reflecting its growing relevance in modern chemistry.

The structural complexity of Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate makes it a valuable intermediate in the development of heterocyclic compounds. Its CAS No. 1805356-54-0 is frequently queried in scientific databases, highlighting its importance in medicinal chemistry and crop protection. Recent trends indicate a surge in interest around fluorinated pyridines, driven by their enhanced metabolic stability and bioavailability, which aligns with the properties of this compound.

In the context of green chemistry, Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate is often discussed for its potential in sustainable synthesis. Questions like "How to optimize the yield of CAS 1805356-54-0?" or "What are the alternatives to halogenated pyridines?" are common among chemists. The compound's electrophilic reactivity and steric effects are also key topics in academic forums, underscoring its role in advancing catalysis research.

From a commercial perspective, Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate is sought after for its versatility in custom synthesis and contract manufacturing. Its CAS No. 1805356-54-0 is frequently cross-referenced with patents related to antiviral agents and herbicides, reflecting its dual utility. Analysts note that queries such as "suppliers of 1805356-54-0" or "price trends for fluorinated pyridine esters" have increased, signaling market demand.

Safety and handling of Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate are critical considerations, with researchers emphasizing proper storage conditions and waste disposal protocols. While not classified as hazardous, its halogenated nature warrants careful handling, a point often raised in laboratory safety guidelines. The compound's spectroscopic data (e.g., NMR, MS) is another hot topic, as it aids in quality control and structural verification.

In summary, Methyl 4-bromo-3-chloro-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805356-54-0) represents a cutting-edge tool in synthetic chemistry, bridging gaps between academic research and industrial innovation. Its multifaceted applications and evolving relevance ensure it remains a focal point in scientific discourse.